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Compound of Interest

Compound Name: Suavioside A

Cat. No.: B593493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential guidance on the proper disposal procedures for Suavioside
A, a diterpenoid isolated from the leaves of Rubus suavissimus.[1] Due to the absence of a

specific Safety Data Sheet (SDS) detailing its explicit disposal protocols, this guide is based on

general best practices for the disposal of non-hazardous chemical waste in a laboratory setting.

It is imperative to handle Suavioside A with the caution accorded to all research chemicals

with an incomplete toxicological profile.

Summary of Known Suavioside A Data
While a comprehensive safety profile for Suavioside A is not readily available, the following

information has been compiled from public sources.

Property Value Source

Molecular Formula C26H44O8 PubChem[2]

Molecular Weight 484.6 g/mol PubChem[2]

CAS Number 133740-37-1 MedchemExpress[1]

Physical State Solid Inferred from supplier data

Known Hazards Not classified as hazardous
General assessment in

absence of specific data
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Experimental Protocol: Waste Disposal Decision
Workflow
The following protocol outlines the decision-making process for the disposal of Suavioside A
and its associated waste.

Hazard Assessment:

In the absence of a specific SDS, treat Suavioside A as a potentially hazardous

substance.

Review all available internal and external data for any newly published information

regarding its toxicity or reactivity.

Consult your institution's Environmental Health and Safety (EHS) department for guidance

on disposing of novel or uncharacterized compounds.

Waste Segregation:

Solid Waste: Collect pure Suavioside A, contaminated personal protective equipment

(PPE) such as gloves and weighing papers, and any other solid materials that have come

into contact with the compound in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: If Suavioside A is dissolved in a solvent, the entire solution should be

disposed of as chemical waste. The waste container must be appropriate for the solvent

used and clearly labeled with all chemical constituents. Do not mix with other waste

streams unless explicitly permitted by your institution's EHS guidelines.

Sharps Waste: Any needles, scalpels, or other sharps contaminated with Suavioside A
must be disposed of in a designated sharps container.

Container Labeling:

All waste containers must be accurately and clearly labeled. The label should include:

The words "Hazardous Waste"
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The full chemical name: "Suavioside A"

The CAS number: "133740-37-1"

The approximate amount of waste.

The date of accumulation.

The name of the principal investigator or laboratory group.

Storage of Waste:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are sealed to prevent leaks or spills.

Store in secondary containment to mitigate the impact of any potential leaks.

Disposal Request:

Once the waste container is full or ready for disposal, follow your institution's established

procedures to request a pickup from the EHS department.

Do not dispose of Suavioside A down the drain or in the regular trash.

Logical Relationship: Disposal Decision Pathway
The following diagram illustrates the logical steps to be taken when determining the appropriate

disposal route for Suavioside A.
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Caption: Disposal decision workflow for Suavioside A.

Disclaimer: The information provided here is for guidance purposes only and is not a substitute

for the specific regulations and procedures of your institution. Always consult with your

Environmental Health and Safety department for definitive instructions on chemical waste

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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